N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea

• IUPAC Name: 1-(4-ethylphenyl)-3-(1-pyridin-2-ylethyl)urea
• InChI: InChI=1S/C16H19N3O/c1-3-13-7-9-14(10-8-13)19-16(20)18-12(2)15-6-4-5-11-17-15/h4-12H,3H2,1-2H3,(H2,18,19,20)
• InChI Key: NRPDBRZQJWZYLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NC(C)C2=CC=CC=N2
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea, also known as EPU, is a chemical compound that has been extensively studied for its potential medical applications. This compound belongs to the class of urea derivatives and has been found to have a wide range of biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. In

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea is not fully understood, but it is believed to involve the inhibition of various signaling pathways in cells. N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been shown to inhibit the PI3K/Akt and MAPK/ERK signaling pathways, which are involved in cell proliferation and survival. Additionally, N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been found to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response. The inhibition of these pathways may contribute to the antitumor, anti-inflammatory, and neuroprotective effects of N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea.
Biochemical and Physiological Effects
N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been found to have a wide range of biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and neuroprotective effects, N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been shown to have antioxidant properties. It has also been found to modulate the activity of various enzymes, including acetylcholinesterase and tyrosinase. Additionally, N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea in lab experiments is its high yield and stability. Additionally, N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been extensively studied, and its biological activities are well-documented. However, one limitation of using N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea. One area of interest is the development of N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea and its effects on various signaling pathways. Finally, more studies are needed to explore the potential use of N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea in the treatment of neurological disorders.

Scientific Research Applications

N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been extensively studied for its potential medical applications. In particular, it has been found to have antitumor, anti-inflammatory, and neuroprotective effects. Studies have shown that N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea can inhibit the growth of various types of cancer cells, including lung, breast, and liver cancer cells. N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Additionally, N-(4-ethylphenyl)-N'-[1-(2-pyridinyl)ethyl]urea has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.